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Compound of Interest

Compound Name: C.I. Mordant red 94

Cat. No.: B12377907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

C.I. Mordant Red 94 is a synthetic dye belonging to the single azo class of compounds. While

primarily utilized in the textile industry for its vibrant red hue and mordant dyeing properties, its

chemical characteristics may be of interest to researchers in various scientific fields. This

technical guide provides a consolidated overview of its known synonyms, chemical and

physical properties, and a generalized experimental workflow for the evaluation of mordant

dyes in a research context.

Synonyms and Identifiers
A comprehensive list of synonyms and identifiers for C.I. Mordant Red 94 is presented in Table

1. This information is crucial for accurate identification and cross-referencing in scientific

literature and chemical databases.

Table 1: Synonyms and Identifiers for C.I. Mordant Red 94
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Category Identifier

Common Name C.I. Mordant Red 94

C.I. Name C.I. 18841[1]

CAS Number 61931-83-7[1]

IUPAC Name

sodium p-[4,5-dihydro-4-[(2-hydroxy-5-methyl-3-

nitrophenyl)azo]-3-methyl-5-oxo-1H-pyrazol-1-

yl]benzenesulphonate[2][3]

Other Synonyms
Eriochrom Red G, Chrome Fast Red NL,

Chrome Red GS[1]

Chemical and Physical Properties
The fundamental chemical and physical properties of C.I. Mordant Red 94 are summarized in

Table 2. These data points are essential for understanding the compound's behavior in various

experimental settings.

Table 2: Chemical and Physical Properties of C.I. Mordant Red 94

Property Value

Molecular Formula C₁₇H₁₄N₅NaO₇S[1]

Molecular Weight 455.38 g/mol [1]

Molecular Structure Single azo class[1]

Appearance Red solid (inferred)

Manufacturing Methods
The synthesis of C.I. Mordant Red 94 involves a two-step process:

Diazotization: 2-Amino-4-methyl-6-nitrophenol is diazotized.[1]
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Coupling: The resulting diazonium salt is coupled with 4-(3-Methyl-5-oxo-4,5-dihydropyrazol-

1-yl)benzenesulfonic acid.[1]

Experimental Protocols
Extensive searches for specific experimental protocols detailing the application of C.I. Mordant
Red 94 in biological research, drug development, or related scientific fields did not yield any

established methodologies. Its classification as a dye reagent suggests potential utility in

staining or labeling applications; however, specific protocols for such uses are not readily

available in the public domain.

Generalized Experimental Workflow for Mordant Dye
Evaluation
In the absence of specific protocols for C.I. Mordant Red 94, a generalized workflow for

evaluating a mordant dye for a hypothetical research application, such as cellular staining, is

presented below. This logical framework can guide researchers in assessing the suitability of

this or similar compounds for their specific needs.

Preparation Application

Analysis

Outcome

Start: Select Mordant Dye Solubilize Dye in Appropriate Solvent Prepare Mordant Solution Apply Mordant to Biological Sample Wash to Remove Excess Mordant Apply Dye Solution Wash to Remove Unbound Dye Microscopic Analysis (e.g., Bright-field, Fluorescence)

Spectrophotometric Analysis

Evaluate Staining Efficacy and Specificity

Optimize Protocol (Concentration, Time, pH)
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Caption: Generalized workflow for evaluating a mordant dye in a research application.

This diagram illustrates the key stages in assessing a mordant dye, from initial preparation and

application to the final analysis and optimization of the staining protocol. Researchers can

adapt this general framework to design experiments for specific mordant dyes and biological

samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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